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Compound of Interest

Compound Name: 8-(4-lodophenoxymethyl)quinoline
CAS No.: 1300068-28-3
Cat. No.: B1519334

Get Quote

Executive Summary

This guide presents a technical comparison between the classic pharmacophore 8-
Hydroxyquinoline (8-HQ) and its structural derivative 8-(4-lodophenoxymethyl)quinoline.

» 8-Hydroxyquinoline (8-HQ): A "privileged scaffold" defined by its ability to form bidentate
chelate complexes with divalent metal ions (Cu?*, Zn2+, Fe?*). Its bioactivity—ranging from
antimicrobial to anticancer—is intrinsically linked to metal sequestration and ionophore-
induced oxidative stress.

» 8-(4-lodophenoxymethyl)quinoline: A synthetic derivative where the chelating hydroxyl
group is replaced by a bulky, lipophilic (4-iodophenoxy)methyl ether moiety. This modification
abolishes the classic chelation mechanism, shifting the bioactivity profile from general metal
regulation to specific hydrophobic pocket interactions (e.g., kinase inhibition, receptor
antagonism).
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Key Takeaway: While 8-HQ acts as a broad-spectrum metallo-regulator, the 8-(4-

iodophenoxymethyl) derivative serves as a targeted lipophilic probe, designed to improve

membrane permeability and target specific enzyme allosteric sites while reducing general

metal-related cytotoxicity.

Chemical Structure & Property Analysis

The fundamental difference lies in the "Ligand Bite" capability. 8-HQ has a tight N-O bite angle

suitable for metals. The derivative breaks this geometry.

8-(4-
Feature 8-Hydroxyquinoline (8-HQ) lodophenoxymethyl)quinol
ine
CAS Number 148-24-3 1300068-28-3
o ] Quinoline ring with -CH2-O-(4-
Structure Quinoline ring with -OH at C8
I-Ph) at C8
Molecular Weight 145.16 g/mol 361.18 g/mol
LogP (Lipophilicity) ~1.9 (Moderate) ~4.5 - 5.2 (High)
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Figure 1: Mechanistic divergence driven by C8-substitution. 8-HQ binds metals; the derivative
targets hydrophobic protein domains.

Bioactivity Comparison
A. Antimicrobial Activity[1][2][3][4]

e 8-HQ: Exhibits potent broad-spectrum activity (MIC 1-10 pg/mL) against Gram-positive
bacteria and fungi.

o Mechanism: Penetrates cell wall as a neutral complex, then dissociates to chelate
essential cofactors (Fe, Zn) required for bacterial DNA gyrase and proteases.

o Derivative: Generally shows reduced broad-spectrum antimicrobial potency compared to 8-

HQ.

o Reasoning: The loss of the free hydroxyl group prevents the "ionophore effect"
(transporting toxic metals into the cell). However, it may exhibit specific activity against
Mycobacterium tuberculosis or drug-resistant strains if the lipophilic tail targets the proton
pump or cell wall synthesis machinery (similar to bedaquiline analogues).

B. Anticancer Potential[2][5]
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e 8-HQ: Acts as a "Trojan Horse." It binds copper in the serum, transports it into cancer cells,
and generates Reactive Oxygen Species (ROS) that induce apoptosis. It also inhibits the
proteasome.[1]

o Derivative: Designed for Targeted Therapy.

o The bulky 4-iodophenoxy group allows the molecule to fit into deep hydrophobic pockets
of kinases (e.g., c-Met, VEGFR) or act as a P-glycoprotein (P-gp) inhibitor to reverse
Multi-Drug Resistance (MDR).

o lodine Effect: The heavy iodine atom can facilitate halogen bonding with carbonyl oxygens
in the target protein backbone, potentially increasing binding affinity 10-100x over non-
iodinated analogues.

C. Neuroprotection[7]

e 8-HQ: Used (as derivatives like Clioquinol) to scavenge excess Zn/Cu in Alzheimer's
plaques.

o Derivative:Not suitable for metal scavenging. Its high lipophilicity (LogP > 4) ensures
excellent Blood-Brain Barrier (BBB) penetration, making it a candidate for modulating CNS
receptors (e.g., Dopamine/Serotonin) rather than metal chelation.

Experimental Protocols

To validate the performance of these compounds, the following protocols are recommended.

Protocol 1: Metal Chelation Capacity Assay (UV-Vis)

Purpose: To confirm the loss of chelation in the derivative.

o Preparation: Dissolve 8-HQ and the Derivative (100 puM) in Methanol.
o Metal Addition: Add CuClz or ZnClz (50 uM increments) to the cuvette.
e Measurement: Scan UV-Vis spectrum (200—600 nm).

e Result Interpretation:
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o 8-HQ: Significant bathochromic shift (red shift) and emergence of a new band at ~400 nm
(Metal-Ligand Charge Transfer).

o Derivative: Minimal to no spectral shift, indicating lack of coordination.

Protocol 2: Cytotoxicity Assay (MTT)

Purpose: To compare general toxicity (ROS-mediated) vs. specific inhibition.

Cell Lines: HepG2 (Liver), MCF-7 (Breast), and normal fibroblasts (control).

e Seeding: 5,000 cells/well in 96-well plates; incubate 24h.

o Treatment: Treat with serial dilutions (0.1 — 100 uM) of 8-HQ and Derivative.
o Control: DMSO (0.1%).

 Incubation: 48 hours at 37°C, 5% COs..

e Readout: Add MTT reagent, incubate 4h, dissolve formazan in DMSO, read Absorbance at
570 nm.

o Data Analysis: Calculate I1Cso.

o Expectation: 8-HQ will show steep toxicity curves in all lines (general toxicity). The
Derivative should show a shallower curve or selectivity (lower ICso in cancer lines, higher
in fibroblasts).

Pathway Visualization

The following diagram illustrates the divergent signaling pathways activated by the two
compounds.
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Figure 2: 8-HQ drives cell death via metal-induced stress, while the Derivative acts via specific
signal blockade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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